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Chemical and Structural Profile of Sapindoside

B

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sapindoside B

CAS No.: 30994-75-3

Cat. No.: S594757

Sapindoside B is a complex natural product belonging to the oleanane-type triterpenoid saponin class. The

table below summarizes its core chemical characteristics [1] [2] [3].

Property

Description

IUPAC Name

CAS Registry
Number

Molecular
Formula

Molecular
Weight

Chemical
Classification

(4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-3-
[(2S,3R,4R,5S,6S)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-
ylJoxyoxan-2-ylloxy-4,5-dihydroxyoxan-2-ylJoxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-
hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic
acid [3]

30994-75-3 [1] [2]

CasH74016 [1] [2] [3]

883.07 g/mol [1] [2] [3]

Oleanane-type Triterpenoid Saponin [3]
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Property Description
Natural Sapindus mukorossi (Soapberry), Sapindus rarak, Acanthopanax sieboldianus [1] [3]
Sources

Biological Activities and Experimental Data

Research highlights Sapindoside B's multi-target biological activities, with the most compelling data

supporting its antibacterial effects.

Biological Experimental Findings & .
. Key Observations

Activity Potency

Antibacterial Synergistic Effect with Mechanism: Disrupts bacterial cell membrane

Activity Sapindoside A: Combination integrity, increases membrane permeability, alters
(SAB) more effective than fatty acid composition (increases
either saponin alone against saturated/unsaturated FA ratio), reduces membrane
Micrococcus luteus [4]. fluidity, causing cell content leakage and death [4].

| Anti-Acne Activity | Target Pathogen: Effective against Cutibacterium acnes (C. acnes), a primary
pathogen in acne wvulgaris [5] [3]. In Vive Model: Sapindus saponin fraction (SMSF, containing
Sapindoside B) showed therapeutic effects in a rabbit ear acne model induced by oleic acid and C. acnes [5].
| Proposed Mechanisms: In vivo, the saponin fraction worked by regulating cytokine production,
modulating the MAPK signaling pathway, and restoring a healthy skin microbiota balance [5]. | | Anti-
inflammatory & Other Potential Activities | Supporting Evidence: Saponins from Sapindus mukorossi
show anti-inflammatory properties [5]. Limited research suggests Sapindeside B may interact with drug-
metabolizing enzymes (e.g., CYP enzymes) [3]. | The anti-inflammatory activity is often reported for saponin
mixtures. The specific contribution and efficacy of purified Sapindeside B in isolation require further

validation [5] [3]. |

Proposed Mechanism of Action Against Bacteria
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The primary and best-characterized mechanism of Sapindoside B, especially in synergy with Sapindoside A,

is the physical disruption of the bacterial cell membrane. The following diagram illustrates this process.

Sapindoside A/B (SAB)

Bacterial Cell Membrane

2. Attacks

'

Leakage of Cell Contents

Cell Death

Click to download full resolution via product page

Diagram illustrating the synergistic antibacterial mechanism of Sapindoside A and B (SAB) via bacterial

membrane disruption.
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Research Applications and Workflow

Sapindoside B is investigated in multiple research fields. The typical workflow for studying its anti-acne

activity involves in vitro and in vivo models, complemented by omics technologies.

Study Planning & Compound Sourcing

'

In Vitro Assays

il

MIC Determination Mechanistic Studies . Ca
. . In Vivo Validation
against C. acnes (Membrane Permeability, etc.)
Rabbit Ear Acne Model

(Oleic acid + C. acnes)

:

Omics Analysis

I

Data Integration & Conclusion

Click to download full resolution via product page

A typical research workflow for evaluating the anti-acne activity of Sapindoside B, integrating in vitro, in

vivo, and omics technologies.
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Research Considerations and Future Directions

e Synergy is Key: The most potent antibacterial effects are observed when Sapindoside B is used in
combination with Sapindoside A [4]. Future formulations should consider this synergistic pair.

e Complex, Multi-Target Mechanisms: Beyond direct antibacterial action, the compound's efficacy
arises from modulating host pathways (e.g., MAPK signaling, cytokine production) and restoring skin
microbiome balance [5].

¢ Biosynthesis as a Supply Strategy: Given the structural complexity of saponins like Sapindoside
B, total chemical synthesis is challenging. Research is progressing on elucidating and engineering
biosynthetic pathways in plants like soapwort (Saponaria officinalis) for sustainable production [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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